

# Technical Support Center: Developing Delivery Systems for Methylated Flavonoids

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: *Quercetin 3,4'-dimethyl ether*

CAS No.: 33429-83-3

Cat. No.: B192248

[Get Quote](#)

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the encapsulation and delivery of methylated flavonoids. This guide is designed to provide field-proven insights and actionable troubleshooting strategies to overcome common experimental hurdles. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring your methodologies are robust and self-validating.


Methylated flavonoids are a promising class of compounds, often exhibiting enhanced metabolic stability and membrane transport capabilities compared to their unmethylated counterparts.<sup>[1][2]</sup> However, like most flavonoids, they frequently suffer from poor aqueous solubility, which limits their bioavailability and therapeutic potential.<sup>[3][4][5][6][7]</sup> Encapsulation into advanced delivery systems is a critical strategy to overcome these limitations.<sup>[8][9][10][11]</sup> <sup>[12]</sup> This guide addresses the specific challenges you may encounter in the lab, from initial formulation to final sterilization.

## Section 1: Formulation & Encapsulation Troubleshooting Guide

The foundation of a successful delivery system is a robust and reproducible formulation process. This section tackles the most frequent and critical issues encountered during the encapsulation of methylated flavonoids into common nanocarrier systems.

## Core Experimental Workflow: An Overview

The development process follows a logical progression from formulation to characterization and functional testing. Understanding this flow is key to diagnosing issues effectively.




[Click to download full resolution via product page](#)

Caption: General workflow for nanoparticle delivery system development.

## Problem 1: Low Encapsulation Efficiency (EE%) or Drug Loading (DL%)

Symptom: You've formulated your nanoparticles, but upon analysis, you find that less than 50% of your initial methylated flavonoid has been successfully encapsulated.

Expert Insight: Low EE% is one of the most common roadblocks. It typically points to an incompatibility between the flavonoid, the carrier material, and the solvent system during the critical, rapid phase of nanoparticle formation. The flavonoid is either "leaking" into the aqueous phase or precipitating out before it can be entrapped.



[Click to download full resolution via product page](#)

Caption: Troubleshooting logic for low encapsulation efficiency.

Table 1: Troubleshooting Guide for Low Encapsulation Efficiency (EE%)

| Potential Cause              | Troubleshooting Step                                                                                                                                                      | Scientific Rationale                                                                                                                                                                                | Expected Outcome                                                                |
|------------------------------|---------------------------------------------------------------------------------------------------------------------------------------------------------------------------|-----------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------|---------------------------------------------------------------------------------|
| Poor Flavonoid Solubility    | Screen alternative organic solvents (e.g., acetone, acetonitrile, THF) or use a co-solvent system.                                                                        | The flavonoid must be fully dissolved in the organic phase before it is introduced to the aqueous anti-solvent. If not, it will precipitate separately rather than co-precipitate with the carrier. | Clear, non-saturated organic phase solution. A 10-30% increase in EE%.          |
| Drug-Carrier Immiscibility   | For polymeric NPs, switch to a polymer with different end-groups (e.g., ester-terminated vs. carboxyl-terminated PLGA). For lipid NPs, add a co-lipid or pegylated lipid. | The flavonoid and carrier need favorable intermolecular interactions (e.g., hydrogen bonding, hydrophobic interactions) to be entrapped effectively. [13]                                           | Increased affinity between drug and carrier, leading to higher EE% (>70%). [14] |
| Premature Drug Precipitation | Increase the stirring speed or sonication power during the addition of the organic phase to the aqueous phase.                                                            | Rapid mixing ensures that the polymer/lipid precipitates and entraps the drug simultaneously. Slow mixing allows the drug to precipitate out before the carrier can form a matrix around it. [6]    | A significant jump in EE% and potentially smaller, more uniform particles.      |

| High Drug-to-Carrier Ratio | Systematically decrease the initial amount of methylated flavonoid relative to the carrier material. Start with a 1:20 ratio and move to 1:10 and 1:5. | The carrier has a finite capacity for encapsulation. Overloading the system leads to "free" drug that cannot be incorporated.<sup>[14]</sup> | Identification of an optimal ratio where EE% is maximized (>80%) before plateauing. |

## Problem 2: Poor Particle Size Control & High Polydispersity Index (PDI)

Symptom: Your Dynamic Light Scattering (DLS) results show an average particle size >500 nm, a PDI >0.3, or multiple peaks, indicating an unstable or heterogeneous formulation.

Expert Insight: Particle size and PDI are critical quality attributes that dictate the in vivo fate of your delivery system. Large or polydisperse particles are often rapidly cleared by the reticuloendothelial system (RES) and may not reach the target site. The issue almost always lies in the kinetics of precipitation and the stabilizing forces at play.

Table 2: Troubleshooting Guide for Particle Size and PDI

| Potential Cause                | Troubleshooting Step                                                                                                       | Scientific Rationale                                                                                                                                                                                  | Expected Outcome                                                                                                         |
|--------------------------------|----------------------------------------------------------------------------------------------------------------------------|-------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------|--------------------------------------------------------------------------------------------------------------------------|
| Slow Particle Formation        | Increase the rate of addition of the organic phase to the aqueous phase. Increase the mixing energy (stirring/sonication). | Faster precipitation leads to the nucleation of more, smaller particles rather than the growth of fewer, larger ones. This is a core principle of methods like nanoprecipitation. <a href="#">[6]</a> | Decrease in Z-average diameter. PDI should fall below 0.2.                                                               |
| Insufficient Stabilization     | Increase the concentration of the stabilizer (e.g., PVA, Poloxamer, Chitosan) in the aqueous phase.                        | The stabilizer adsorbs to the nanoparticle surface as it forms, preventing aggregation through steric or electrostatic repulsion. Insufficient coverage leads to clumping. <a href="#">[10]</a>       | Stable formulation with a consistent particle size over time. Zeta potential may shift depending on the stabilizer used. |
| Carrier Concentration Too High | Decrease the concentration of the polymer or lipid in the organic phase.                                                   | A higher concentration of the carrier material can lead to increased viscosity of the organic phase, slowing down diffusion and resulting in larger particles.                                        | Reduction in particle size. An optimal concentration will yield the smallest, most stable particles.                     |

| Aggregation Post-Formulation | Ensure the zeta potential is sufficiently high (ideally > |25| mV) for electrostatic stabilization. If not, add a charged stabilizer or adjust the pH. | A high surface charge creates repulsive forces between particles, preventing them from aggregating. [\[13\]](#) A

zeta potential close to zero indicates high instability. | A stable, monodisperse suspension with a PDI < 0.15. |

## Section 2: Characterization FAQs

Accurate characterization is non-negotiable. If you can't measure it properly, you can't improve it. This section answers common questions about the analytical techniques required for delivery system development.

Q1: How do I accurately quantify the amount of methylated flavonoid encapsulated in my nanoparticles?

A1: The gold-standard technique is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.<sup>[15]</sup> This method is highly specific, sensitive, and reproducible.

The process involves separating the encapsulated drug from the free drug, lysing the nanoparticles to release the drug, and then quantifying it against a standard curve.

### Protocol 2: Quantification of Encapsulation Efficiency (EE%)

- Separation of Free Drug:
  - Place 1 mL of your nanoparticle suspension into a centrifugal filter unit (e.g., Amicon® Ultra, 10 kDa MWCO).
  - Centrifuge at a speed sufficient to separate the aqueous phase (filtrate) containing the free, unencapsulated drug from the nanoparticles (retentate). Typically, 14,000 x g for 15 minutes.
  - Carefully collect the filtrate and measure its volume. This contains your "Free Drug".
- Quantification of Total Drug:
  - Take 100 µL of the original, un-centrifuged nanoparticle suspension.
  - Add 900 µL of a strong organic solvent (e.g., acetonitrile or methanol) that will dissolve both the nanoparticle carrier and the flavonoid. This lyses the particles.

- Vortex vigorously for 1 minute and centrifuge at high speed to pellet the precipitated carrier material.
- The supernatant contains the "Total Drug".
- HPLC Analysis:
  - Prepare a standard curve of your methylated flavonoid (e.g., 1-100 µg/mL) in the mobile phase.
  - Inject the "Free Drug" sample and the "Total Drug" sample supernatant onto the HPLC system.
  - Typical HPLC Conditions:
    - Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[\[16\]](#)
    - Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is common.
    - Flow Rate: 1.0 mL/min.[\[16\]](#)
    - Detection: UV detector set to the  $\lambda_{\text{max}}$  of your specific methylated flavonoid.
- Calculation:
  - Use the standard curve to determine the concentration of flavonoid in each sample.
  - $\text{EE (\%)} = [(\text{Total Drug} - \text{Free Drug}) / \text{Total Drug}] \times 100$

Q2: My DLS results are inconsistent. What am I doing wrong?

A2: Dynamic Light Scattering (DLS) is highly sensitive to contaminants and improper sample preparation. Inconsistency usually stems from one of these areas:

- Contamination: Dust and other particulates will scatter light intensely, skewing results towards larger sizes. Always use filtered solvents and meticulously clean cuvettes.
- Concentration: Samples that are too concentrated can cause multiple scattering events, leading to an underestimation of particle size. If your count rate is too high, dilute the sample

with filtered deionized water or PBS.

- **Sample Quality:** Ensure your sample is well-suspended. Gently invert the cuvette before measurement, but do not vortex, as this can introduce air bubbles.

Table 3: Comparison of Key Characterization Techniques

| Technique               | What It Measures                                  | Key Strengths                                                                                  | Common Pitfalls                                                                                                  |
|-------------------------|---------------------------------------------------|------------------------------------------------------------------------------------------------|------------------------------------------------------------------------------------------------------------------|
| DLS                     | Hydrodynamic diameter, Polydispersity Index (PDI) | Fast, easy to use, provides information on population distribution.                            | Sensitive to contamination, provides an intensity-weighted average which can be skewed by a few large particles. |
| Zeta Potential Analysis | Surface charge of particles                       | Excellent predictor of colloidal stability. <a href="#">[16]</a>                               | Highly dependent on the pH and ionic strength of the dispersant.                                                 |
| HPLC-UV                 | Drug concentration                                | Highly accurate and reproducible for quantification. <a href="#">[17]</a> <a href="#">[18]</a> | Requires method development (column, mobile phase), cannot provide size or morphology data.                      |

| Transmission Electron Microscopy (TEM) | Particle size, morphology, and internal structure | Provides direct visual evidence of your nanoparticles. | Requires specialized equipment, sample preparation can introduce artifacts (drying effects), analyzes a very small sample area. |

## Section 3: Advanced Topics - Troubleshooting & FAQs


Once you have a stable formulation, new challenges arise as you move towards in vitro and in vivo applications.

**Problem 3: My formulation needs to be sterile for cell culture/in vivo studies. How can I sterilize it without destroying my nanoparticles?**

Expert Insight: Sterilization is a critical step that is often overlooked in early-stage research.

Many standard methods can be destructive to delicate nanoparticle formulations.[19][20]

Autoclaving, for example, uses high heat and pressure that can melt lipid nanoparticles or cause aggregation in polymeric systems.[21][22] The choice of method is highly dependent on the composition of your carrier.



[Click to download full resolution via product page](#)

Caption: Decision tree for selecting an appropriate sterilization method.

Table 4: Troubleshooting Sterilization Methods

| Method                       | Advantages                                                                        | Disadvantages & Risks                                                                                                                                             | Best For                                                                                                                      |
|------------------------------|-----------------------------------------------------------------------------------|-------------------------------------------------------------------------------------------------------------------------------------------------------------------|-------------------------------------------------------------------------------------------------------------------------------|
| Sterile Filtration (0.22 µm) | Fast, inexpensive, avoids heat and radiation. <a href="#">[21]</a>                | Can clog with viscous or concentrated formulations. May alter particle integrity or cause drug loss due to filter adsorption. <a href="#">[21]</a>                | Thermosensitive polymeric and lipid nanoparticles with a mean diameter well below 200 nm. <a href="#">[21]</a>                |
| Autoclaving (Moist Heat)     | Simple, effective, widely available. <a href="#">[19]</a><br><a href="#">[22]</a> | High heat can melt lipids, degrade polymers, and cause irreversible aggregation. <a href="#">[22]</a> <a href="#">[23]</a><br>Not suitable for heat-labile drugs. | Thermally stable inorganic nanoparticles (e.g., gold, iron oxide) or some robust mineral-based carriers. <a href="#">[19]</a> |

| Gamma Irradiation | Highly effective, can be performed on the final packaged product. | Can cause polymer chain scission, cross-linking, or generate free radicals that degrade the drug or carrier.[\[20\]](#)[\[22\]](#)[\[23\]](#) Requires specialized facilities. | Formulations that are incompatible with both heat and filtration. Dose must be carefully optimized. |

CRITICAL STEP: Always re-characterize your formulation (size, PDI, zeta potential, EE%) after any sterilization procedure to confirm that its critical quality attributes have not been compromised.[\[19\]](#)[\[20\]](#)

Q4: What are the biggest challenges when trying to scale up my nanoparticle formulation from the lab bench (10 mL) to a preclinical batch (1 L)?

A4: Scale-up is a significant challenge in nanomedicine.[\[24\]](#)[\[25\]](#)[\[26\]](#) The fluid dynamics and heat transfer properties that govern nanoparticle formation at the bench scale do not translate

linearly to larger volumes.[\[27\]](#)

- **Mixing Inefficiency:** The biggest hurdle is achieving the same rapid, homogenous mixing in a 1 L vessel as you do in a 20 mL vial. Slower, less efficient mixing at scale leads to larger, more polydisperse particles.
  - **Solution:** Transition from magnetic stir bars to overhead mechanical stirrers or, ideally, to scalable technologies like microfluidic systems or high-pressure homogenizers.[\[24\]](#)[\[27\]](#)
- **Batch-to-Batch Reproducibility:** Minor variations in parameters (temperature, addition rate, stirring speed) that are negligible at a small scale can cause major deviations in large batches.[\[24\]](#)[\[27\]](#)
  - **Solution:** Implement strict process controls. Automate the addition of the organic phase using a syringe pump to ensure a constant rate. Precisely control the temperature of the aqueous phase.
- **Downstream Processing:** Handling larger volumes for purification (e.g., tangential flow filtration instead of centrifugation) and solvent removal (e.g., rotary evaporation) requires different equipment and optimization.[\[25\]](#)

## References

- Bernal, V., et al. (2021). Insights into Terminal Sterilization Processes of Nanoparticles for Biomedical Applications. National Institutes of Health. [\[Link\]](#)
- Insights into Terminal Sterilization Processes of Nanoparticles for Biomedical Applications. (n.d.). Semantic Scholar. [\[Link\]](#)
- Salas-Hinojosa, S., et al. (2022). Nanoparticle sterilization methods for biomedical applications in animals. Agro Productividad. [\[Link\]](#)
- Jabal, H. F., et al. (2011). Sterilization of Silver Nanoparticles Using Standard Gamma Irradiation Procedure Affects Particle Integrity and Biocompatibility. National Institutes of Health. [\[Link\]](#)

- Montalvo-Quirós, S., et al. (2020). The Effect of Sterilization on the Characteristics of Silk Fibroin Nanoparticles. MDPI. [\[Link\]](#)
- Wang, R., et al. (2023). Biodegradable Polymeric Nanoparticles Loaded with Flavonoids: A Promising Therapy for Inflammatory Bowel Disease. MDPI. [\[Link\]](#)
- Buonocore, A., et al. (2023). Polymeric Systems for the Controlled Release of Flavonoids. National Institutes of Health. [\[Link\]](#)
- Gharbavi, M., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. ResearchGate. [\[Link\]](#)
- Gharbavi, M., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. MDPI. [\[Link\]](#)
- Gharbavi, M., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans. Encyclopedia.pub. [\[Link\]](#)
- Costa, C., et al. (2023). Nanoparticle-Mediated Delivery of Flavonoids: Impact on Proinflammatory Cytokine Production: A Systematic Review. National Institutes of Health. [\[Link\]](#)
- Sharma, D., et al. (2023). Emergence of Nano-Based Formulations for Effective Delivery of Flavonoids against Topical Infectious Disorders. National Institutes of Health. [\[Link\]](#)
- Review: Preparation of Flavonoid Nanoparticles using the Nanoprecipitation Method. (2022). Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. [\[Link\]](#)
- Ab Kadir, R., et al. (2016). Optimization, formulation, and characterization of multiflavonoids-loaded flavanosome by bulk or sequential technique. National Institutes of Health. [\[Link\]](#)
- Gharbavi, M., et al. (2023). Lipid-Based Delivery Systems for Flavonoids and Flavonolignans: Liposomes, Nanoemulsions, and Solid Lipid Nanoparticles. National Institutes of Health. [\[Link\]](#)
- Tereshchuk, L.V., et al. (2022). Modern Nanocarriers as a Factor in Increasing the Bioavailability and Pharmacological Activity of Flavonoids. National Institutes of Health. [\[Link\]](#)

- Nanotechnology partially overcomes the defects of flavonoids such as.... (n.d.). ResearchGate. [\[Link\]](#)
- Mihele, D., et al. (2022). Flavonoids and Flavonoid-Based Nanopharmaceuticals as Promising Therapeutic Strategies for Colorectal Cancer—An Updated Literature Review. MDPI. [\[Link\]](#)
- Analytical Techniques for the Identification and Quantification of Flavonoids. (2019). ResearchGate. [\[Link\]](#)
- Ferreira, I., et al. (2021). On the Development of a Cutaneous Flavonoid Delivery System: Advances and Limitations. MDPI. [\[Link\]](#)
- Abotaleb, M., et al. (2020). Flavonoids: Overview of Biosynthesis, Biological Activity, and Current Extraction Techniques. MDPI. [\[Link\]](#)
- Mocan, A., et al. (2021). Plant Flavonoids: Chemical Characteristics and Biological Activity. National Institutes of Health. [\[Link\]](#)
- Chapter - Nano-therapeutics of Flavonoids-loaded Polymeric Drug Delivery Systems. (2021). ResearchGate. [\[Link\]](#)
- Herrera-Balandrano, D.D., et al. (2021). Some Nanocarrier's Properties and Chemical Interaction Mechanisms with Flavones. MDPI. [\[Link\]](#)
- Ferreira, I., et al. (2022). Drug Delivery Systems and Flavonoids: Current Knowledge in Melanoma Treatment and Future Perspectives. National Institutes of Health. [\[Link\]](#)
- Sharifi-Rad, J., et al. (2021). Encapsulation Systems for Delivery of Flavonoids: A Review. Biointerface Research in Applied Chemistry. [\[Link\]](#)
- Paliwal, R., et al. (2014). Nanomedicine Scale-up Technologies: Feasibilities and Challenges. National Institutes of Health. [\[Link\]](#)
- Patrúlea, V., et al. (2025). Flavonoid-Based Nanogels: A Comprehensive Overview. National Institutes of Health. [\[Link\]](#)

- Structure, bioactivity, and synthesis of methylated flavonoids. (2024). ResearchGate. [[Link](#)]
- Paliwal, R., et al. (2014). Nanomedicine scale-up technologies: feasibilities and challenges. PubMed. [[Link](#)]
- Nanomedicine Scale-Up Technologies: Feasibilities and Challenges | Request PDF. (2014). ResearchGate. [[Link](#)]
- New Study Reviews Chromatography Methods for Flavonoid Analysis | LCGC International. (2025). LCGC International. [[Link](#)]
- (PDF) Challenges Posed by The Scale-Up of Nanomedicines. (2025). ResearchGate. [[Link](#)]
- Berhow, M.A. (2002). Modern analytical techniques for flavonoid determination. PubMed. [[Link](#)]
- Identification of Structural Isomers of Methylated Flavonoids by UHPLC Coupled with High Resolution Q-TOF Mass Spectrometry. (2014). Ingenieria Analitica SI. [[Link](#)]
- Gouveia, L.F., et al. (2022). Flavonoids-Based Delivery Systems towards Cancer Therapies. National Institutes of Health. [[Link](#)]
- Are Lipid-Based Drug Delivery Systems in Your Formulation Toolbox?. (n.d.). Drug Development & Delivery. [[Link](#)]

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 2. [ingenieria-analitica.com](https://www.ingenieria-analitica.com) [[ingenieria-analitica.com](https://www.ingenieria-analitica.com)]
- 3. [pharmaexcipients.com](https://www.pharmaexcipients.com) [[pharmaexcipients.com](https://www.pharmaexcipients.com)]
- 4. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]

- [5. mdpi.com \[mdpi.com\]](#)
- [6. jurnal.unpad.ac.id \[jurnal.unpad.ac.id\]](#)
- [7. mdpi.com \[mdpi.com\]](#)
- [8. mdpi.com \[mdpi.com\]](#)
- [9. Nanoparticle-Mediated Delivery of Flavonoids: Impact on Proinflammatory Cytokine Production: A Systematic Review - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Emergence of Nano-Based Formulations for Effective Delivery of Flavonoids against Topical Infectious Disorders - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. Flavonoid Delivery Using Nanoparticles Currently On Route | Drug Discovery And Development \[labroots.com\]](#)
- [12. biointerfaceresearch.com \[biointerfaceresearch.com\]](#)
- [13. mdpi.com \[mdpi.com\]](#)
- [14. Polymeric Systems for the Controlled Release of Flavonoids - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. chromatographyonline.com \[chromatographyonline.com\]](#)
- [16. Optimization, formulation, and characterization of multiflavonoids-loaded flavanosome by bulk or sequential technique - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. Modern analytical techniques for flavonoid determination - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Insights into Terminal Sterilization Processes of Nanoparticles for Biomedical Applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. \[PDF\] Insights into Terminal Sterilization Processes of Nanoparticles for Biomedical Applications | Semantic Scholar \[semanticscholar.org\]](#)
- [21. revista-agroproductividad.org \[revista-agroproductividad.org\]](#)
- [22. mdpi.com \[mdpi.com\]](#)
- [23. Sterilization of Silver Nanoparticles Using Standard Gamma Irradiation Procedure Affects Particle Integrity and Biocompatibility - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. Nanomedicine Scale-up Technologies: Feasibilities and Challenges - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Nanomedicine scale-up technologies: feasibilities and challenges - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [26. researchgate.net \[researchgate.net\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Technical Support Center: Developing Delivery Systems for Methylated Flavonoids]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b192248/docs#technical-support-center-developing-delivery-systems-for-methylated-flavonoids\]](https://www.benchchem.com/product/b192248/docs#technical-support-center-developing-delivery-systems-for-methylated-flavonoids)

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

#### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)